2-(4-chlorophenoxy)-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)acetamide
• InChI: InChI=1S/C14H10ClN3O3S/c15-9-3-5-10(6-4-9)20-8-12(19)16-14-18-17-13(21-14)11-2-1-7-22-11/h1-7H,8H2,(H,16,18,19)
• InChI Key: RSHRAQLFALUWLA-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NN=C(O2)NC(=O)COC3=CC=C(C=C3)Cl
• Molecular Formula: C14H10ClN3O3S
• Molecular Weight: 335.8 g/mol
• CAS No.: 865287-83-8

Description

2-(4-chlorophenoxy)-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C14H10ClN3O3S and its molecular weight is 335.76. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• A new series of N-substituted derivatives of this compound has been designed and synthesized, incorporating multifunctional moieties to evaluate their antibacterial and anti-enzymatic potential, with some compounds showing good inhibitory activity against gram-negative bacterial strains and low potential against the lipoxygenase enzyme (Nafeesa et al., 2017).

Pharmacological Evaluation

• Various derivatives have been synthesized and screened for their potential as antimicrobial agents, with some showing relative activity against acetylcholinesterase, indicating potential for further exploration in pharmacological applications (Rehman et al., 2013).
• Another study synthesized derivatives to evaluate their antitumor activity in vitro against human tumor cell lines, finding some compounds with considerable anticancer activity (Yurttaş et al., 2015).
• A novel synthetic route to 1,3,4-oxadiazole derivatives was developed, showing potent α-glucosidase inhibitory potential, suggesting potential for development as pharmaceutical products for treating conditions like diabetes (Iftikhar et al., 2019).

Molecular Docking and In Silico Studies

• Some studies included in silico molecular docking to establish the molecular interaction of compounds with specific enzymes or receptors, aiding in the understanding of their mechanism of action and potential therapeutic applications (Nath et al., 2021).

Other Applications

• Additional research explored the synthesis and evaluation of related compounds for their antimicrobial, hemolytic, and thrombolytic activities, providing insights into their safety and efficacy for potential medical use (Gul et al., 2017).